Cas no 1196154-72-9 (3-Phenyl-5-(pyrrolidin-2-YL)-1,2,4-oxadiazole hydrochloride)

• Product Name: 3-Phenyl-5-(pyrrolidin-2-YL)-1,2,4-oxadiazole hydrochloride
• CAS No: 1196154-72-9
• MF: C₁₂H₁₄ClN₃O
• MW: 251.712061405182
• CID: 2616644
• Update Time: 2025-05-20

3-Phenyl-5-(pyrrolidin-2-YL)-1,2,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-5-pyrrolidin-2-yl-1,2,4-oxadiazole,hydrochloride
• 3-PHENYL-5-(PYRROLIDIN-2-YL)-1,2,4-OXADIAZOLE HYDROCHLORIDE
• AB66827
• 3-Phenyl-5-(pyrrolidin-2-YL)-1,2,4-oxadiazole hydrochloride

• Inchi： 1S/C12H13N3O.ClH/c1-2-5-9(6-3-1)11-14-12(16-15-11)10-7-4-8-13-10;/h1-3,5-6,10,13H,4,7-8H2;1H
• InChI Key： BGLZSWCTBHMPCE-UHFFFAOYSA-N
• SMILES： Cl.O1C(C2CCCN2)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 230
• Topological Polar Surface Area: 51

Additional information on 3-Phenyl-5-(pyrrolidin-2-YL)-1,2,4-oxadiazole hydrochloride

Introduction to 3-Phenyl-5-(pyrrolidin-2-YL)-1,2,4-oxadiazole hydrochloride (CAS No. 1196154-72-9)

3-Phenyl-5-(pyrrolidin-2-YL)-1,2,4-oxadiazole hydrochloride, identified by its CAS number 1196154-72-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of 1,2,4-oxadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a phenyl group and a pyrrolidin-2-yl moiety, both of which contribute to its unique chemical properties and biological interactions.

The 1,2,4-oxadiazole core is a heterocyclic compound characterized by a three-membered ring containing two oxygen atoms and one nitrogen atom. This structural motif is known for its stability and ability to engage in various hydrogen bonding interactions, making it a valuable scaffold in drug design. The presence of the phenyl group at the 3-position enhances the lipophilicity of the molecule, facilitating better cell membrane penetration, while the pyrrolidin-2-yl substituent introduces hydrogen bonding capabilities and further modulates the electronic properties of the molecule.

3-Phenyl-5-(pyrrolidin-2-YL)-1,2,4-oxadiazole hydrochloride has been extensively studied for its potential pharmacological effects. Recent research has highlighted its significance in the development of novel therapeutic agents targeting various diseases. One of the most promising areas of investigation has been its role in anti-inflammatory and analgesic applications. Studies have demonstrated that this compound can modulate inflammatory pathways by interacting with specific enzymes and receptors involved in the inflammatory response. The pyrrolidin-2-yl group plays a crucial role in these interactions, facilitating binding to target proteins and exerting anti-inflammatory effects.

In addition to its anti-inflammatory properties, 3-Phenyl-5-(pyrrolidin-2-YL)-1,2,4-oxadiazole hydrochloride has shown potential in combating neurological disorders. The structural features of this compound allow it to cross the blood-brain barrier, making it an attractive candidate for treating central nervous system (CNS) disorders. Preliminary studies have indicated that it may have neuroprotective effects by mitigating oxidative stress and inhibiting the aggregation of neurotoxic proteins associated with conditions such as Alzheimer's disease and Parkinson's disease. The phenyl group contributes to its ability to interact with CNS-specific targets, enhancing its therapeutic efficacy.

The compound's potential in oncology is another area of active research. 3-Phenyl-5-(pyrrolidin-2-YL)-1,2,4-oxadiazole hydrochloride has been investigated for its ability to inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The 1,2,4-oxadiazole core is known to exhibit cytotoxic effects against cancer cells by disrupting microtubule formation and inducing apoptosis. Furthermore, the presence of the pyrrolidin-2-yl group enhances its ability to selectively target cancer cells while minimizing toxicity to healthy cells.

The pharmacokinetic profile of 3-Phenyl-5-(pyrrolidin-2-YL)-1,2,4-oxadiazole hydrochloride is another critical aspect that has been thoroughly examined. Its hydrochloride salt form improves solubility and bioavailability, facilitating easier administration via oral or intravenous routes. Studies have shown that this compound exhibits moderate to high bioavailability upon oral administration, with a rapid absorption rate. The half-life of the compound in vivo is approximately 6 hours, indicating that it can be administered multiple times per day to maintain therapeutic levels.

Metabolism studies have revealed that 3-Phenyl-5-(pyrrolidin-2-YL)-1,2,4-oxadiazole hydrochloride undergoes biotransformation primarily through Phase II metabolic pathways involving glucuronidation and sulfation. These processes enhance the excretion rate of the compound while minimizing its accumulation in tissues. The metabolites formed are generally inactive or exhibit reduced activity compared to the parent compound. This metabolic profile suggests that the compound has a low potential for drug-drug interactions due to minimal overlap with known cytochrome P450 enzyme pathways.

The safety profile of 3-Phenyl-5-(pyrrolidin-2-YL)-1,2,4 oxadiazole hydrochloride, as demonstrated through preclinical studies involving animal models and cell culture assays, is promising. No significant toxicities were observed at therapeutic doses; however， further studies are required to evaluate long-term safety and potential side effects in human populations. The compound's well-tolerated nature makes it an attractive candidate for clinical translation into human trials for various therapeutic indications.

The synthesis of 3 Phenyl 5 ( Pyrrolidine 2 Yl ) 1 2 4 Oxadiazole Hydrochloride CAS No 1196154 72 9 involves multi-step organic reactions starting from commercially available precursors such as phenylacetic acid derivatives and pyrrolidine derivatives. The synthesis typically involves condensation reactions followed by cyclization steps to form the oxadiazole core structure. The final step involves conversion into its hydrochloride salt form to enhance stability and solubility.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing this compound on an industrial scale. Techniques such as catalytic hydrogenation and microwave-assisted synthesis have been employed to streamline reaction pathways while maintaining high yields and purity standards required for pharmaceutical applications.

The growing interest in 3 Phenyl 5 ( Pyrrolidine 2 Yl ) 1 2 4 Oxadiazole Hydrochloride CAS No 1196154 72 9 underscores its significance as a lead compound for further drug development efforts within pharmaceutical companies worldwide It remains an active area subject intense investigation both academic institutions industrial researchers aiming unlock new treatments address unmet medical needs across multiple therapeutic domains including inflammation cancer neurological disorders